1-Ethynyl-3,5-dimethoxybenzene
Overview
Description
Synthesis Analysis
While specific synthesis methods for 1-Ethynyl-3,5-dimethoxybenzene are not detailed in the provided research findings, similar compounds such as poly(1,3-dimethoxybenzene) have been synthesized through electrochemical oxidation processes in acetonitrile solutions containing tetrabutylammonium tetrafluoroborate (Martínez et al., 1998). This suggests a potential route for synthesizing related ethynyl and methoxy substituted benzene derivatives through electrochemical methods.
Molecular Structure Analysis
The molecular structure of compounds similar to 1-Ethynyl-3,5-dimethoxybenzene, such as 1,3-dimethoxybenzene, has been investigated using techniques like gas-phase electron diffraction and quantum chemical calculations, revealing insights into their conformational properties and molecular geometry (Dorofeeva et al., 2010). Such analyses provide a basis for understanding the structural aspects of ethynyl and methoxy substituted benzene derivatives.
Chemical Reactions and Properties
Chemical reactions involving compounds with ethynyl and methoxy groups include electrosynthesis, oxidative polymerization, and nucleophilic substitution reactions. For instance, the electrosynthesis of poly(1,3-dimethoxybenzene) showcases the reactivity of dimethoxybenzene derivatives under electrochemical conditions (Martínez et al., 1998). The synthesis and characterization of derivatives like 1,4-bis(dimesitylphosphino)-2,3,5,6-tetrafluorobenzene also highlight the versatile chemical properties of substituted benzene compounds (Sasaki et al., 1999).
Scientific Research Applications
Redox Shuttle Stability for Lithium-Ion Batteries : A study on 3,5-di-tert-butyl-1,2-dimethoxybenzene, a related compound, examined its potential as a redox shuttle additive for overcharge protection in lithium-ion batteries. This research is significant for battery technology and energy storage applications (Zhang et al., 2010).
Medical Intermediate Molecule Synthesis : Another study focused on synthesizing 2,5-dimethoxy-4-ethylthio-benzeneethanamine, a medical intermediate molecular used in treatments for psychosis. This demonstrates its importance in pharmaceutical synthesis (Z. Zhimin, 2003).
Catholyte Materials for Non-Aqueous Redox Flow Batteries : Research on 1,4-dimethoxybenzene derivatives, including compounds structurally similar to 1-Ethynyl-3,5-dimethoxybenzene, highlights their use as catholytes in non-aqueous redox flow batteries. This is crucial for developing more efficient and stable energy storage solutions (Jingjing Zhang et al., 2017).
Synthesis of Novel Phenethylamines : A study on the preparation of 4-ethynyl-2,5-dimethoxyphenethylamine, an analogue of potent serotonin agonists, indicates its potential in neuroscience and pharmacology research (D. Trachsel, 2003).
Electrosynthesis and Polymer Characterization : Poly(1,3-dimethoxybenzene) was synthesized and characterized, demonstrating the material's potential in various industrial and technological applications due to its insulating properties (Martínez et al., 1998).
π-π Stacking Affinity Studies : A theoretical study on 1,3,5-triethynylbenzene, related to 1-Ethynyl-3,5-dimethoxybenzene, shows the impact of ethynyl substituents on π-π stacking affinity, relevant in materials science and molecular engineering (Lucas et al., 2011).
Ion-pi Interactions and Substituent Effects : Research exploring the substituent effect of the ethynyl group on ion-pi interactions in triethynylbenzene systems highlights the nuanced interactions that can be leveraged in chemical synthesis and molecular design (Lucas et al., 2009).
Mechanism of Action
Target of Action
This compound is often used as an intermediate in organic synthesis reactions .
Mode of Action
It is known to participate in various organic reactions such as acetylation, cycloaddition, and coupling reactions .
Action Environment
It is known to be relatively stable at room temperature and insoluble in water, but soluble in organic solvents such as ethanol and dimethylformamide .
properties
IUPAC Name |
1-ethynyl-3,5-dimethoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-4-8-5-9(11-2)7-10(6-8)12-3/h1,5-7H,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUSBBWQIJMRKLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C#C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70405341 | |
Record name | 1-Ethynyl-3,5-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70405341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethynyl-3,5-dimethoxybenzene | |
CAS RN |
171290-52-1 | |
Record name | 1-Ethynyl-3,5-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70405341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Ethynyl-3,5-dimethoxybenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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